Methyl 6-acetyl-2-(4-(azepan-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 6-acetyl-2-[[4-(azepan-1-ylsulfonyl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C24H29N3O6S2/c1-16(28)26-14-11-19-20(15-26)34-23(21(19)24(30)33-2)25-22(29)17-7-9-18(10-8-17)35(31,32)27-12-5-3-4-6-13-27/h7-10H,3-6,11-15H2,1-2H3,(H,25,29)
• InChI Key: WJURPLIMTRVNJX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4
• Molecular Formula: C24H29N3O6S2
• Molecular Weight: 519.6 g/mol

Description

Methyl 6-acetyl-2-(4-(azepan-1-ylsulfonyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C24H29N3O6S2 and its molecular weight is 519.63. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

The compound is related to a class of molecules that have been synthesized for exploring their potential in various applications. For instance, synthesis of novel pyrido and thieno derivatives demonstrates a broader interest in the chemical manipulation of similar structures for potential biological activities or as intermediates for further chemical reactions. Compounds like Methyl 3-Hydroxythieno[2,3-b]pyridine-2-carboxylate have been synthesized as part of research programs targeting molecules with potential anti-inflammatory properties. Such efforts highlight the versatility and significance of these compounds in medicinal chemistry and drug design (Bakhite, Al‐Sehemi, & Yamada, 2005; Moloney, 2001).

Biological Activities

Studies on related compounds reveal an interest in antimicrobial activities . The chemical manipulation of thieno[2,3-b]pyridine derivatives, for instance, aims at discovering new antimicrobial agents. This underscores the broader pharmacological potential of these molecules in combating microbial infections (Bakhite, Abdel-rahman, & Al-Taifi, 2004).

Advanced Chemical Functionalization

Research into functionalization and cyclization reactions of similar molecules aims at creating new heterocyclic compounds with potentially valuable properties. For example, phosphine-catalyzed annulations have been used to synthesize highly functionalized tetrahydropyridines, showcasing the innovative approaches to diversifying the chemical structures and functionalities of such compounds (Zhu, Lan, & Kwon, 2003).

Potential for New Material Synthesis

The research also extends into the synthesis of novel dicationic compounds and heterocyclic derivatives for various applications, including antiprotozoal agents. This illustrates the compound's relevance not only in pharmacology but also in the development of new materials with specific biological activities (Ismail et al., 2004).